6-Bromophenanthridine
Overview
Description
6-Bromophenanthridine is a chemical compound with the molecular formula C13H8BrN . It is used in various chemical reactions and has been the subject of several research studies .
Synthesis Analysis
The synthesis of this compound involves several steps. One approach involves the reduction of Schiff bases followed by radical cyclization . Another method involves a tandem azide rearrangement/intramolecular annulation and oxidation reactions of biarylmethyl azide . There are also other synthetic methodologies that have been developed .
Molecular Structure Analysis
The molecular structure of this compound consists of 13 carbon atoms, 8 hydrogen atoms, 1 bromine atom, and 1 nitrogen atom . The average mass is 258.113 Da and the monoisotopic mass is 256.984009 Da .
Chemical Reactions Analysis
This compound is involved in various chemical reactions. For instance, it has been used in the synthesis of phenanthridinones . It has also been used in the preparation of novel phenanthridines .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 258.11 . Other properties such as solubility and lipophilicity are also provided .
Scientific Research Applications
Radioprotection
6-Bromophenanthridine derivatives have been synthesized for potential use as radioprotectors. These derivatives are obtained from 6-methylphenanthridine through a Mannich reaction or from this compound by substitution. They may offer protection against radiation-induced damage (Lion, Boukou-Poba, & Charvy, 2010).
DNA Binding and Intercalation
Phenanthridine derivatives, including those related to this compound, are known for their efficient DNA binding capabilities. They have been used as DNA- and RNA-fluorescent markers and for studies on cell viability (Tumir, Radić Stojković, & Piantanida, 2014). In particular, a novel liquid crystalline phenanthridine derivative has been studied for its ability to bind with DNA, showing promise for DNA binding studies (Vadivel et al., 2021).
Ribosomal RNA Interaction
6-Aminophenanthridine and related compounds, structurally similar to this compound, have been identified to interact with ribosomal RNA, inhibiting its protein folding activity. This selective inhibition offers insights into the biological role of this protein folding activity (Tribouillard-Tanvier et al., 2008).
Chemical Synthesis and Modifications
This compound has been used in various chemical synthesis processes. For example, the synthesis of 6-difluoromethylphosphonated phenanthridines through radical cyclization has been explored (Wang et al., 2015). Additionally, palladium-catalyzed reactions have been employed to construct 6-unsubstituted phenanthridines, demonstrating the versatility of this compound in organic synthesis (Han et al., 2015).
Safety and Hazards
properties
IUPAC Name |
6-bromophenanthridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrN/c14-13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)15-13/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMWZNUNCVLSUGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3N=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50449768 |
Source
|
| Record name | 6-bromophenanthridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50449768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
17613-40-0 |
Source
|
| Record name | 6-bromophenanthridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50449768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 6-Bromophenanthridine in the synthesis of potential radioprotectors?
A1: this compound serves as a crucial starting material for synthesizing novel phenanthridine derivatives with potential radioprotective properties []. The bromine atom at the 6-position allows for further modifications through substitution reactions. The research highlights the synthesis of new phenanthridines substituted in the 6-position by a β-aminoethylthiol chain, achieved through substitution reactions with this compound []. These modifications are believed to be essential for the potential radioprotective activity of the resulting compounds.
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